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Compound of Interest

Compound Name: 1,4-Dibromobenzene

Cat. No.: B042075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of para-dibromobenzene (p-DBB). The information is curated for professionals in research,

scientific, and drug development fields, with a focus on delivering precise data and detailed

experimental methodologies.

Core Physical Properties
para-Dibromobenzene, a halogenated aromatic hydrocarbon, is a white crystalline solid at

room temperature.[1][2] It is characterized by a distinctive aromatic odor.[2][3] The presence of

two bromine atoms on the benzene ring significantly influences its physical characteristics.[2]

Quantitative Physical Data
The key physical properties of para-dibromobenzene are summarized in the table below for

easy reference and comparison.
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Property Value Units

Molecular Formula C₆H₄Br₂

Molecular Weight 235.91 g/mol

Melting Point 86 - 89 °C

Boiling Point 219 - 222 °C

Density 1.841 g/cm³ at 25°C

Vapor Pressure 0.06 mmHg

Refractive Index 1.5742

Flash Point 91 °C

Solubility Profile
para-Dibromobenzene is practically insoluble in water but demonstrates good solubility in a

range of organic solvents.[1][4] This solubility behavior is consistent with the "like dissolves

like" principle, where its non-polar nature facilitates dissolution in non-polar solvents.[4]

Solvent Solubility

Water Insoluble[1][5]

Ethanol Soluble[1][5]

Diethyl Ether Soluble[1][5]

Benzene Soluble[1][5]

Acetone Soluble[5]

Carbon Disulfide Soluble[5]

Chloroform Soluble[2][4]

Toluene Soluble[2]

Carbon Tetrachloride Soluble[2]
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Experimental Protocols
The following sections detail the standard laboratory procedures for determining the key

physical properties of para-dibromobenzene.

Melting Point Determination
The melting point of an organic solid is a critical indicator of its purity.[6] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities will lower and

broaden this range.[6]

Methodology:

Sample Preparation: A small amount of finely powdered, dry para-dibromobenzene is packed

into a capillary tube, sealed at one end, to a height of 1-2 cm.[7][8]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[7] This assembly is then placed in a heating bath (e.g., a

Thiele tube with mineral oil or a modern melting point apparatus with a heated metal block).

[6]

Heating: The heating bath is heated slowly and steadily, at a rate of approximately 2°C per

minute, especially when approaching the expected melting point.[6]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded.[8]

Melting Point Range: The melting point is reported as the range between T1 and T2.[6] For a

highly pure sample of para-dibromobenzene, this range should be narrow and fall within the

literature value of 86-89°C.[9][10]

Boiling Point Determination
Determining the boiling point of a solid like para-dibromobenzene requires a specific

experimental setup.

Methodology:
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Sample Preparation: A small amount of para-dibromobenzene is placed in a small test tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample. The test tube is then attached to a thermometer.

Heating: The assembly is heated in a suitable heating bath.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the inverted capillary tube. The heat is then removed, and the liquid is allowed to

cool.

Boiling Point: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Solubility Testing
A systematic approach is used to determine the solubility of an unknown organic compound,

which can also be applied to confirm the identity of para-dibromobenzene.[11]

Methodology:

Initial Solvent Testing (Water): Approximately 0.1 g of the solid compound is added to 3 mL of

water in a test tube.[11] The tube is shaken vigorously.[12] para-Dibromobenzene will be

observed as insoluble.[5]

Testing in Organic Solvents: If the compound is insoluble in water, its solubility is then tested

in various organic solvents such as ethanol, diethyl ether, and benzene.[1] For each solvent,

a small amount of the compound is added to the solvent and observed for dissolution.

Acid-Base Solubility (for classification): To confirm the neutral nature of para-

dibromobenzene, its insolubility in aqueous acid (5% HCl) and aqueous base (5% NaOH)

would be verified.[11][12] This lack of reaction with acid or base is characteristic of a neutral

compound.[12]

Visualizations
Logical Workflow for Compound Identification
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The following diagram illustrates a logical workflow for identifying an unknown solid suspected

to be para-dibromobenzene based on its physical properties.

Preliminary Observations

Solubility Tests

Physical Constant Determination
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Caption: Workflow for identifying para-dibromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

